Cas no 67667-67-8 (Caffeic Acid Methyl Ester)

Caffeic Acid Methyl Ester structure
Product Name:Caffeic Acid Methyl Ester
CAS No:67667-67-8
Molecular Formula:C10H10O4
Molecular Weight:194.1840
MDL:MFCD00210468
CID:394344
PubChem ID:253661776
Caffeic Acid Methyl Ester Properties
Names and Identifiers
-
- (E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
- Caffeic Acid Methyl Ester
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (2E)-
- E-CAFFEIC ACID-N-PROPYL ESTER
- (E)-3,4-Dihydroxycinnamic Acid Methyl Ester
- (E)-Methyl 3,4-Dihydroxycinnamate
- Methyl caffeate
- methyl 3-(3,4-dihydroxyphenyl)acrylate
- METHYLCAFFEATE
- Methyl 3,4-dihydroxycinnamate
- Caffeic acid, methyl ester
- methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- OCNYGKNIVPVPPX-HWKANZROSA-N
- N79173B9HF
- methyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
- methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- 3,4-dihydroxycinnamic acid methyl e
- Cinnamic acid, 3,4-dihydroxy-, methyl ester
- MFCD00210468
- (E)-3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
- methyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
- AKOS003263230
- AS-65428
- C-1420
- Methyl 1-(3'',4''-dihydroxyphenyl)propenate
- J-502041
- BDBM50029209
- methyl (E)-3-[3,4-bis(oxidanyl)phenyl]prop-2-enoate
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (E)-
- E80647
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester
- 3843-74-1
- AC9787
- CS-0032054
- E-Caffeic acid methyl ester
- CHEBI:6856
- Methyl 1-(3',4'-Dihydroxyphenyl)Propenate
- methyl-3,4-dihydroxy cinnamate
- Methyl caffeate acid
- 3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
- A824271
- HY-N6005
- Q6823935
- (E)-Caffeic acid methyl ester
- CHEMBL17001
- 67667-67-8
- (E)-3-(3,4-dihydroxyphenyl)-2-propenoic acid methyl ester
- methyl (E)-3-(3,4-dihydroxyphenyl)acrylate
- DTXSID401030290
- UNII-N79173B9HF
- (E)-Methyl3-(3,4-dihydroxyphenyl)acrylate
- AS-56651
- 142234-81-9
- STK523948
- DB-230642
- DB-320084
- DA-55392
- ALBB-024360
-
- MDL: MFCD00210468
- InChIKey: OCNYGKNIVPVPPX-HWKANZROSA-N
- Inchi: 1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
- SMILES: O([H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)OC([H])([H])[H])=C1[H])O[H]
Computed Properties
- Exact Mass: 222.08900
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 194.05790880g/mol
- Heavy Atom Count: 14
- Complexity: 224
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8
Experimental Properties
- LogP: 2.06420
- PSA: 66.76000
- Melting Point: 158.0 to 162.0 deg-C
- λmax: 328(MeOH)(lit.)
Caffeic Acid Methyl Ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006MHJ-200mg |
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate |
67667-67-8 | >98.0%(GC)(T) | 200mg |
$32.00 | 2024-04-22 | |
A2B Chem LLC | AD08279-200mg |
Methyl caffeate |
67667-67-8 | >98.0%(GC)(T) | 200mg |
$27.00 | 2024-04-19 | |
Aaron | AR006MPV-200mg |
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate |
67667-67-8 | 98% | 200mg |
$46.00 | 2025-01-23 | |
abcr | AB497846-200 mg |
(E)-Caffeic acid methyl ester; . |
67667-67-8 | 200mg |
€121.00 | 2023-04-19 | ||
Alichem | A019109909-25g |
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate |
67667-67-8 | 95% | 25g |
$292.12 | 2023-09-01 | |
Ambeed | A875157-5g |
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate |
67667-67-8 | 98+% | 5g |
$531.0 | 2024-08-02 | |
Apollo Scientific | OR955583-1g |
Methyl caffeate |
67667-67-8 | 95% | 1g |
£356.00 | 2025-02-20 | |
Crysdot LLC | CD12043821-5g |
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate |
67667-67-8 | 95+% | 5g |
$330 | 2024-07-24 | |
eNovation Chemicals LLC | D915679-5g |
(E)-3,4-Dihydroxycinnamic Acid Methyl Ester |
67667-67-8 | 95% | 5g |
$450 | 2022-09-06 | |
TRC | C080040-250mg |
Caffeic Acid Methyl Ester |
67667-67-8 | 250mg |
$ 57.00 | 2023-09-08 |
Caffeic Acid Methyl Ester Related Literature
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Sheikh I. Hossain,Suvash C. Saha,Evelyne Deplazes Phys. Chem. Chem. Phys. 2021 23 22352
-
Asma Zafar,Ziaur Rahman,Hira Mubeen,Javairia Makhdoom,Javeria Tariq,Mahjabeen,Zulqurnain Ali,Attia Hamid,Eeza Shafique,Muhammad Nauman Aftab RSC Adv. 2022 12 34482
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Yi-Da Zhang,Xi Huang,Fang-Li Zhao,Yuan-Lin Tang,Lian Yin Anal. Methods 2015 7 2064
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Amit Kumar,Abdullah Khan,Shashwat Malhotra,Ravi Mosurkal,Ashish Dhawan,Mukesh K. Pandey,Brajendra K. Singh,Rajesh Kumar,Ashok K. Prasad,Sunil K. Sharma,Lynne A. Samuelson,Ashok L. Cholli,Christophe Len,Nigel G. J. Richards,Jayant Kumar,Rainer Haag,Arthur C. Watterson,Virinder S. Parmar Chem. Soc. Rev. 2016 45 6855
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Jongho Kim,Nam-Ho You,Bon-Cheol Ku Polym. Chem. 2020 11 6658
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Jin-Zheng Wang,Cheng-Hai Yan,Xiao-Rui Zhang,Qing-Bo Tu,Yan Xu,Sheng Sheng,Fu-An Wu,Jun Wang RSC Adv. 2020 10 3978
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Sengul Uysal,Gokhan Zengin,Kouadio Ibrahime Sinan,Gunes Ak,Ramazan Ceylan,Mohamad Fawzi Mahomoodally,Ahmet Uysal,Nabeelah Bibi Sadeer,József Jek?,Zoltán Cziáky,Maria Jo?o Rodrigues,Evren Y?ld?ztugay,Fevzi Elbasan,Luisa Custodio RSC Adv. 2021 11 5295
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Roberta Bernini,Maurizio Barontini,Pasquale Mosesso,Gaetano Pepe,Stefan M. Willf?r,Rainer E. Sj?holm,Patrik C. Eklund,Raffaele Saladino Org. Biomol. Chem. 2009 7 2367
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Parth Thakor,Japan B. Mehta,Ravi R. Patel,Disha D. Patel,Ramalingam B. Subramanian,Vasudev R. Thakkar RSC Adv. 2016 6 48336
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Rocío García-Villalba,David Beltrán,María D. Frutos,María V. Selma,Juan C. Espín,Francisco A. Tomás-Barberán Food Funct. 2020 11 7012
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67667-67-8)Caffeic Acid Methyl Ester

Purity:99%
Quantity:5g
Price($):478.0